Ethyl 2-(7-benzyl-1,3-dimethyl-2,6-dioxopurin-8-yl)sulfanylacetate

• IUPAC Name: ethyl 2-(7-benzyl-1,3-dimethyl-2,6-dioxopurin-8-yl)sulfanylacetate
• InChI: InChI=1S/C18H20N4O4S/c1-4-26-13(23)11-27-17-19-15-14(16(24)21(3)18(25)20(15)2)22(17)10-12-8-6-5-7-9-12/h5-9H,4,10-11H2,1-3H3
• InChI Key: WTWHNMAKNZONHB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CSC1=NC2=C(N1CC3=CC=CC=C3)C(=O)N(C(=O)N2C)C
• Molecular Formula: C18H20N4O4S
• Molecular Weight: 388.4 g/mol

Description

Ethyl 2-(7-benzyl-1,3-dimethyl-2,6-dioxopurin-8-yl)sulfanylacetate, also known as EBDSP, is a novel compound that has gained significant interest in the scientific community due to its potential therapeutic applications. EBDSP belongs to the class of purine derivatives, which have been extensively studied for their biological activities.

Scientific Research Applications

• Chemical Synthesis and Properties : Ethyl (1,2-benzisothiazol-3-yl)cyanoacetate, a compound with a similar structure, undergoes tautomerism and decomposition under certain conditions, highlighting complex reactions and stability considerations in similar compounds (Carrington et al., 1972).

• Anti-HIV Activity : A study involving the synthesis of ethyl 2-alkyl-4-aryl-3-oxobutyrates, which are structurally related, demonstrated potent anti-HIV-1 activity, suggesting potential therapeutic applications for similar compounds (Danel et al., 1996).

• Crystal Structure Analysis : The preparation and crystal structure analysis of a compound structurally related to Ethyl 2-(7-benzyl-1,3-dimethyl-2,6-dioxopurin-8-yl)sulfanylacetate was conducted, contributing to the understanding of molecular interactions and structure-function relationships (Choi et al., 2008).

• Novel Thiofibrates Synthesis : Research on novel thiofibrates, which include similar sulfanylacetate structures, provides insights into the synthesis and characterization of these compounds, potentially informing the development of related molecules (NiranjanM & ChaluvarajuK, 2018).

• Chemoenzymatic Synthesis Applications : A study demonstrated the chemoenzymatic synthesis of compounds including ethyl 2-((4R,6S)-2,2-dimethyl-6-((E)-styryl)-1,3-dioxan-4-yl)acetate, which is structurally analogous, highlighting the potential for enzymatic methods in synthesizing complex molecules (Ramesh et al., 2017).

Mechanism of Action

Target of Action

The primary targets of Ethyl 2-(7-benzyl-1,3-dimethyl-2,6-dioxopurin-8-yl)sulfanylacetate are currently unknown. The compound’s structure suggests it may interact with proteins or enzymes involved in purine metabolism or related pathways .

Mode of Action

The presence of a purine ring in its structure suggests it may interact with biological targets through hydrogen bonding, pi-stacking, or other non-covalent interactions .

Biochemical Pathways

Without specific studies, it’s challenging to definitively state which biochemical pathways are affected by Ethyl 2-(7-benzyl-1,3-dimethyl-2,6-dioxopurin-8-yl)sulfanylacetate. Given its structural similarity to purine, it’s plausible that it may influence purine metabolism or related pathways .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of Ethyl 2-(7-benzyl-1,3-dimethyl-2,6-dioxopurin-8-yl)sulfanylacetate are currently unknown. These properties would significantly impact the compound’s bioavailability and therapeutic potential .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of Ethyl 2-(7-benzyl-1,3-dimethyl-2,6-dioxopurin-8-yl)sulfanylacetate. Specific details about how these factors affect this compound are currently unknown .